Cas no 88328-35-2 (6,9,12-Trioxa-3,15-diazaheptadecane-1,17-diol)

6,9,12-Trioxa-3,15-diazaheptadecane-1,17-diol structure

88328-35-2 structure

Product Name:6,9,12-Trioxa-3,15-diazaheptadecane-1,17-diol

CAS No:88328-35-2

MF:C₁₂H₂₈N₂O₅

MW:280.361124038696

CID:637064

PubChem ID:13177739

Update Time:2025-04-19

Chemical and Physical Properties
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6,9,12-Trioxa-3,15-diazaheptadecane-1,17-diol Chemical and Physical Properties

Names and Identifiers

- 6,9,12-Trioxa-3,15-diazaheptadecane-1,17-diol
- 2-[2-[2-[2-[2-(2-hydroxyethylamino)ethoxy]ethoxy]ethoxy]ethylamino]ethanol
- DTXSID60524934
- 88328-35-2
- SCHEMBL10381823
- Inchi： 1S/C12H28N2O5/c15-5-1-13-3-7-17-9-11-19-12-10-18-8-4-14-2-6-16/h13-16H,1-12H2
- InChI Key： WKCXUQSJQBUIRU-UHFFFAOYSA-N
- SMILES： O(CCOCCOCCNCCO)CCNCCO

Computed Properties

Exact Mass: 280.19982200g/mol
Monoisotopic Mass: 280.19982200g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 16
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.4
Topological Polar Surface Area: 92.2Å²

6,9,12-Trioxa-3,15-diazaheptadecane-1,17-diol Related Literature

1. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739

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